21-hydroxypregn-4-ene-3,20-dione 21-heptanoate
21-hydroxypregn-4-ene-3,20-dione 21-heptanoate
Brand Name:
Vulcanchem
CAS No.:
1420-68-4
VCID:
VC0074908
InChI:
InChI=1S/C28H42O4/c1-4-5-6-7-8-26(31)32-18-25(30)24-12-11-22-21-10-9-19-17-20(29)13-15-27(19,2)23(21)14-16-28(22,24)3/h17,21-24H,4-16,18H2,1-3H3/t21-,22-,23-,24+,27-,28-/m0/s1
SMILES:
CCCCCCC(=O)OCC(=O)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
Molecular Formula:
C28H42O4
Molecular Weight:
442.6 g/mol
21-hydroxypregn-4-ene-3,20-dione 21-heptanoate
CAS No.: 1420-68-4
Main Products
VCID: VC0074908
Molecular Formula: C28H42O4
Molecular Weight: 442.6 g/mol
| CAS No. | 1420-68-4 |
|---|---|
| Product Name | 21-hydroxypregn-4-ene-3,20-dione 21-heptanoate |
| Molecular Formula | C28H42O4 |
| Molecular Weight | 442.6 g/mol |
| IUPAC Name | [2-[(8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] heptanoate |
| Standard InChI | InChI=1S/C28H42O4/c1-4-5-6-7-8-26(31)32-18-25(30)24-12-11-22-21-10-9-19-17-20(29)13-15-27(19,2)23(21)14-16-28(22,24)3/h17,21-24H,4-16,18H2,1-3H3/t21-,22-,23-,24+,27-,28-/m0/s1 |
| Standard InChIKey | UNGDDFDVVHFRQA-FTIQDDARSA-N |
| Isomeric SMILES | CCCCCCC(=O)OCC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C |
| SMILES | CCCCCCC(=O)OCC(=O)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C |
| Canonical SMILES | CCCCCCC(=O)OCC(=O)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C |
| PubChem Compound | 102121 |
| Last Modified | Nov 11 2021 |
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